1-(3-(1H-imidazol-1-yl)propyl)-3-hydroxy-5-(4-isopropoxyphenyl)-4-(5-methylfuran-2-carbonyl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 4-hydroxy-1-(3-imidazol-1-ylpropyl)-3-(5-methylfuran-2-carbonyl)-2-(4-propan-2-yloxyphenyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C25H27N3O5/c1-16(2)32-19-8-6-18(7-9-19)22-21(23(29)20-10-5-17(3)33-20)24(30)25(31)28(22)13-4-12-27-14-11-26-15-27/h5-11,14-16,22,30H,4,12-13H2,1-3H3
• InChI Key: AZXVHGLYSPMUHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)C2=C(C(=O)N(C2C3=CC=C(C=C3)OC(C)C)CCCN4C=CN=C4)O
• Molecular Formula: C25H27N3O5
• Molecular Weight: 449.5 g/mol
• CAS No.: 845808-35-7

Description

1-(3-(1H-imidazol-1-yl)propyl)-3-hydroxy-5-(4-isopropoxyphenyl)-4-(5-methylfuran-2-carbonyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C25H27N3O5 and its molecular weight is 449.507. The purity is usually 95%.
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Scientific Research Applications

Structural and Spectroscopic Characterization

The compound has been a subject of interest in structural and spectroscopic studies. Research has delved into the synthesis and structural properties of related compounds, utilizing various spectroscopic methods such as UV–vis, IR, 1H/13C NMR, mass spectrometry, and elemental analyses, coupled with X-ray crystallography for precise structural inference. Notably, Density Functional Theory (DFT) calculations have corroborated the structural and spectroscopic data, offering deeper insights into the electronic structure of these compounds (Ünver et al., 2009).

Antimicrobial Applications

The compound's derivatives have been synthesized and assessed for antimicrobial properties. Novel derivatives have been created and subjected to in vitro antibacterial activity assessments, signifying the compound's potential in developing new antimicrobial agents (Kumar et al., 2017).

Antioxidant and Antimicrobial Activities

Further research has synthesized and evaluated a series of derivatives for their antioxidant and antimicrobial activities. This includes studying the quantitative structure–activity relationships and molecular docking of these compounds, highlighting the compound's relevance in the development of new drugs with antioxidant and antimicrobial properties (Bassyouni et al., 2012).

Application in Lubricating Grease

Studies have also explored the synthesis of derivatives for use as antioxidants in lubricating greases. This involves characterizing the compounds through spectroscopic analysis and assessing their efficiency in improving the oxidative stability of lubricating greases (Hussein et al., 2016).